Cas no 204935-85-3 ((2R,3R)-3,7-Dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one)

• Product Name: (2R,3R)-3,7-Dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• CAS No: 204935-85-3
• MF: C₂₁H₂₂O₆
• MW: 370.395786762238
• CID: 2201129
• Update Time: 2025-04-21

(2R,3R)-3,7-Dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3,7,4'-Trihydroxy-5-methoxy-8-prenylflavanone
• 3,7,4'-Trihydroxy-5-methoxy-8-prenylflavanone, (2R,3R)-
• 3,7,4'-Trihydroxy-5-methoxy-8-prenylflavanone
• 3beta,7,4'-Trihydroxy-5-methoxy-8-[3,3-dimethylallyl]flavanone
• (2R,3R)-3,7-Dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)chroman-4-one
• (2R,3R)-3,7-Dihydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one

• Inchi： 1S/C21H22O6/c1-11(2)4-9-14-15(23)10-16(26-3)17-18(24)19(25)20(27-21(14)17)12-5-7-13(22)8-6-12/h4-8,10,19-20,22-23,25H,9H2,1-3H3/t19-,20+/m0/s1
• InChI Key： CTUJEHJOZXGIIE-VQTJNVASSA-N
• SMILES： O1C2C(=C(C=C(C=2C([C@@H]([C@H]1C1C=CC(=CC=1)O)O)=O)OC)O)C/C=C(\C)/C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 549
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Powder
• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 194-198 ºC
• Solubility: Almost insoluble (0.019 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones
• Flavonoids